Cas no 209223-88-1 (Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester)
209223-88-1 structure
Product Name:Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester
CAS No:209223-88-1
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD14622196
CID:242098
PubChem ID:21202027
Update Time:2025-04-19
Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester
- Benzoic acid, 5-amino-2-methyl-, 1,1-dimethylethyl ester (9CI)
- 5-Amino-2-methyl-benzoic acid tert-butyl ester
- tert-butyl 2-methyl-5-aminobenzoate
- AKOS010562716
- EN300-384432
- YXSWFHOPSZJAOT-UHFFFAOYSA-N
- 209223-88-1
- 2-Methyl-2-propanyl 5-amino-2-methylbenzoate
- tert-butyl 5-amino-2-methylbenzoate
- SCHEMBL6177925
-
- MDL: MFCD14622196
- Inchi: 1S/C12H17NO2/c1-8-5-6-9(13)7-10(8)11(14)15-12(2,3)4/h5-7H,13H2,1-4H3
- InChI Key: YXSWFHOPSZJAOT-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C=CC=1C)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 207.126
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 2.4
Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-384432-0.05g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 0.05g |
$455.0 | 2024-06-05 | |
| Enamine | EN300-384432-0.1g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 0.1g |
$476.0 | 2024-06-05 | |
| Enamine | EN300-384432-0.25g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 0.25g |
$498.0 | 2024-06-05 | |
| Enamine | EN300-384432-0.5g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 0.5g |
$520.0 | 2024-06-05 | |
| Enamine | EN300-384432-1.0g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 1.0g |
$541.0 | 2024-06-05 | |
| Enamine | EN300-384432-2.5g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 2.5g |
$1063.0 | 2024-06-05 | |
| Enamine | EN300-384432-5.0g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 5.0g |
$1572.0 | 2024-06-05 | |
| Enamine | EN300-384432-10.0g |
tert-butyl 5-amino-2-methylbenzoate |
209223-88-1 | 95% | 10.0g |
$2331.0 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1291938-1g |
5-Amino-2-methyl-benzoic acid tert-butyl ester |
209223-88-1 | 95% | 1g |
$1545 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1291938-5g |
5-Amino-2-methyl-benzoic acid tert-butyl ester |
209223-88-1 | 95% | 5g |
$5465 | 2024-07-28 |
Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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